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Compound of Interest

Compound Name: Aluminum nitrate

Cat. No.: B085435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols for the handling and use of aluminum
nitrate in a laboratory environment. Adherence to these guidelines is critical to mitigate risks

and ensure a safe working environment. Aluminum nitrate, while utilized in various

applications including as a nitrating agent and in the extraction of uranium, presents significant

hazards if not handled correctly.[1] It is a strong oxidizing agent and can cause serious eye

damage, skin irritation, and may be harmful if swallowed.[2][3][4]

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of aluminum nitrate is

fundamental to its safe handling. This data is crucial for designing experiments, selecting

appropriate storage conditions, and planning emergency responses.
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Property Value

Molecular Formula Al(NO₃)₃

Appearance White crystalline solid[5][6]

Odor Odorless[2]

Melting Point 73 °C / 163.4 °F[2]

Decomposition Temperature 150 °C[6][7]

Solubility

Highly soluble in cold water; decomposes in hot

water.[3][6] Soluble in methanol, ethanol,

acetone, and ethylene glycol.[7][8]

pH 2.5-3.5 (5% aqueous solution)[2]

Specific Gravity >1[1]

Oral LD50 (rat) 3,671 mg/kg[4]

Hazard Identification and Mitigation
Aluminum nitrate is classified as a hazardous substance. The primary hazards are its

oxidizing nature and its potential to cause skin and eye irritation.[3][4][9]

Health Hazards
Eye Contact: Causes serious eye damage and irritation.[2][3][10]

Skin Contact: Causes skin irritation.[3][4]

Ingestion: May be harmful if swallowed.[3][10] Ingestion of large amounts can lead to

gastrointestinal irritation.[10]

Inhalation: May be harmful if inhaled, causing respiratory tract irritation.[4]

Fire and Explosion Hazards
Oxidizer: Aluminum nitrate is a strong oxidizing agent and may intensify fire.[3][4][6] It can

accelerate the burning of combustible materials.[5][11]
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Explosion Risk: While noncombustible, prolonged exposure to heat or fire may result in an

explosion.[5][11] Mixtures with certain organic compounds or reducing agents can be

explosive.[1][11]

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure and ensure safety, a combination of engineering controls and

appropriate personal protective equipment must be utilized.

Engineering Controls
Ventilation: Use in a well-ventilated area.[10] Local exhaust ventilation or a fume hood

should be used to keep airborne concentrations below exposure limits.[9][12]

Eyewash Stations and Safety Showers: Emergency eyewash fountains and safety showers

must be readily available in the immediate vicinity of where aluminum nitrate is handled.

[10][12][13]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield.[1][4][14]

Skin Protection: Wear protective gloves (e.g., PVC or rubber) and a lab coat.[1][14]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[13][14]

The following diagram illustrates the standard workflow for donning and doffing PPE when

working with aluminum nitrate.
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PPE Donning Sequence

PPE Doffing Sequence

Wash Hands Don Lab Coat Don Respirator
(if required) Don Eye Protection Don Gloves

Remove Gloves Remove Lab Coat Wash Hands Remove Eye Protection Remove Respirator
(if required) Wash Hands

Click to download full resolution via product page

Figure 1: PPE Donning and Doffing Workflow

Experimental Protocols
Safe Handling Procedures

Avoid contact with skin, eyes, and clothing.[9][14]

Do not breathe dust.[9][14]

Keep away from heat, sparks, open flames, and hot surfaces.[3][4]

Take precautions to avoid mixing with combustible materials.[3][9]

Wash hands thoroughly after handling.[3]

Storage Protocols
Store in a cool, dry, well-ventilated area.[4][10]

Keep container tightly closed.[9][10]

Store away from incompatible substances and combustible materials.[3][9][10]

Store with other inorganic nitrates, amides, nitrites, and azides.[3]
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Incompatible Materials
Aluminum nitrate is incompatible with a range of substances. Contact with these materials

should be strictly avoided to prevent hazardous reactions.

Incompatible Material Category Examples

Combustible Materials Wood, paper, oil[1][3][9]

Strong Reducing Agents Phosphorous, tin(II) chloride[1][11]

Bases Sodium hydroxide, potassium hydroxide[2]

Acids Strong acids[2][3]

Finely Powdered Metals Aluminum powder[1][3]

Organic Chemicals Alkyl esters[1][3]

Cyanides, Thiocyanates, Isothiocyanates [1][2]

Emergency Procedures
In the event of an emergency, prompt and correct action is crucial.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[10] Remove contact lenses if present and

easy to do so.[3] Seek immediate medical attention.

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes.[10] Get medical attention if irritation persists.[3]

Ingestion: Do not induce vomiting.[10] If the victim is conscious and alert, give 2-4 cupfuls of

milk or water.[10] Call a poison center or physician.[3]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[3] If breathing is difficult, give oxygen.[14]
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Spill Response
Ventilate the area of the spill.[3]

Wear appropriate personal protective equipment.[14]

For a small spill, use appropriate tools to put the spilled solid in a convenient waste disposal

container.[14]

For a large spill, keep the substance damp with a water spray to avoid dust formation.[14]

Prevent entry into sewers or confined areas.[14]

Wash the spill site after material pickup is complete.[3]

The following diagram outlines the logical steps for responding to a chemical spill of aluminum
nitrate.
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Spill Occurs

Assess the Situation
(Size, Location, Hazards)

Evacuate Immediate Area
(if necessary)

Major Spill

Don Appropriate PPE

Minor Spill

Contain the Spill

Neutralize/Absorb
(if applicable)

Clean Up Residue

Dispose of Waste Properly

Decontaminate Area and PPE

Report the Incident

Click to download full resolution via product page

Figure 2: Chemical Spill Response Workflow
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Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Do not dispose of down the drain. Contaminated packaging should be treated as

the product itself.

Conclusion
The safe handling of aluminum nitrate in a laboratory setting is achievable through a

combination of a thorough understanding of its properties, the consistent use of engineering

controls and personal protective equipment, and adherence to established safety protocols.

This guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals to mitigate the risks associated with the use of this chemical.

Regular review of safety procedures and ongoing training are essential to maintaining a safe

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety Precautions for Handling Aluminum Nitrate in the
Lab: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085435#safety-precautions-for-handling-aluminum-
nitrate-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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